Cas no 1805240-04-3 (3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1805240-04-3
• MF: C₆H₂Cl₃F₂NO₂S
• MW: 296.506384372711
• CID: 4849066
• Update Time: 2025-10-13

3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl3F2NO2S/c7-3-2(15(9,13)14)1-12-5(4(3)8)6(10)11/h1,6H
• InChI Key： PFYRXIPQVUSOFI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=NC=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride

3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride

The compound 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No: 1805240-04-3) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonate esters, and other related compounds. The structure of this molecule is characterized by a pyridine ring substituted with chlorine atoms at positions 3 and 4, a difluoromethyl group at position 2, and a sulfonyl chloride group at position 5.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl chlorides as versatile building blocks in the construction of bioactive molecules. The presence of multiple electronegative substituents (chlorine and fluorine) in 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride enhances its reactivity and makes it an ideal candidate for various nucleophilic substitutions and coupling reactions. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of novel agrochemicals, pharmaceutical intermediates, and advanced materials.

One of the most notable applications of 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride is in the development of herbicides and pesticides. Its unique electronic properties and structural features make it highly effective in disrupting key biochemical pathways in target organisms. Recent studies have shown that derivatives of this compound exhibit excellent selectivity towards specific pest species while minimizing adverse effects on non-target organisms.

In the pharmaceutical industry, this compound has been employed as an intermediate in the synthesis of sulfonamide-based drugs, which are known for their anti-inflammatory and antibacterial properties. The sulfonyl chloride group serves as a reactive site for nucleophilic attack by amino groups, enabling the formation of stable sulfonamides with desired pharmacokinetic profiles.

The synthesis of 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized various synthetic routes, including Friedel-Crafts acylation followed by sulfonation and subsequent chlorination steps. These methods have been refined to minimize waste generation and improve overall process efficiency.

From an environmental standpoint, understanding the degradation pathways of 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This information is valuable for designing safe disposal methods and ensuring compliance with environmental regulations.

In conclusion, 3,4-Dichloro-2-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No: 1805240-04-3) is a versatile chemical entity with wide-ranging applications in agriculture, pharmaceuticals, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines.